6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one

• IUPAC Name: 6-methyl-2,2-dioxo-3-pyridin-4-yl-1,2λ6,3-benzoxathiazin-4-one
• InChI: InChI=1S/C13H10N2O4S/c1-9-2-3-12-11(8-9)13(16)15(20(17,18)19-12)10-4-6-14-7-5-10/h2-8H,1H3
• InChI Key: GJKRDRNHSBPCIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OS(=O)(=O)N(C2=O)C3=CC=NC=C3
• Molecular Formula: C13H10N2O4S
• Molecular Weight: 290.30 g/mol

Description

6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one, also known as MBOAT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been shown to inhibit the activity of DNA topoisomerase II, an enzyme involved in DNA replication and transcription. 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has also been shown to inhibit the activity of HIV-1 integrase, an enzyme involved in the integration of viral DNA into host cells.
Biochemical and Physiological Effects:
6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been shown to have various biochemical and physiological effects, depending on the specific application. In anticancer research, 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been shown to induce apoptosis (programmed cell death) in cancer cells. In antiviral research, 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been shown to inhibit the replication of HIV-1 and other viruses. In antibacterial research, 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been shown to inhibit the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has several advantages for lab experiments, including its ease of synthesis, relatively low cost, and broad range of potential applications. However, 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one also has some limitations, including its relatively low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one research, including the development of new synthetic methods for 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one and its derivatives, the study of 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one's potential applications in drug discovery and materials science, and the investigation of 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one's mechanism of action at the molecular level. Additionally, further research is needed to determine the optimal conditions for using 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one in lab experiments and to evaluate its potential toxicity and environmental impact.

Synthesis Methods

6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one can be synthesized through a multistep process involving the reaction of 2-aminopyridine with 2-chloro-1,3-benzoxathiazin-4-one, followed by the addition of methyl iodide and subsequent purification. The synthesis of 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one is relatively straightforward and has been optimized for large-scale production.

Scientific Research Applications

6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been shown to have anticancer, antiviral, and antibacterial properties. In biochemistry, 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been used as a tool to study protein-ligand interactions and enzyme inhibition. In materials science, 6-Methyl-2,2-dioxo-3-pyridin-4-yl-1,2lambda6,3-benzoxathiazin-4-one has been used as a building block for the synthesis of novel organic materials.